Chlorhexidine Diacetate

• CAS No.: 56-95-1
• Product Name: Chlorhexidine Diacetate
• Molecular Formula: C26H38Cl2N10O4
• Molecular Weight: 625.5 g/mol
• IUPAC Name: acetic acid;(1E)-2-[6-[[amino-[(E)-[amino-(4-chloroanilino)methylidene]amino]methylidene]amino]hexyl]-1-[amino-(4-chloroanilino)methylidene]guanidine
• Standard InChI: InChI=1S/C22H30Cl2N10.2C2H4O2/c23-15-5-9-17(10-6-15)31-21(27)33-19(25)29-13-3-1-2-4-14-30-20(26)34-22(28)32-18-11-7-16(24)8-12-18;2*1-2(3)4/h5-12H,1-4,13-14H2,(H5,25,27,29,31,33)(H5,26,28,30,32,34);2*1H3,(H,3,4)
• Standard InChIKey: WDRFFJWBUDTUCA-UHFFFAOYSA-N
• Isomeric SMILES: CC(=O)O.CC(=O)O.C1=CC(=CC=C1N/C(=N/C(=NCCCCCCN=C(/N=C(/NC2=CC=C(C=C2)Cl)\N)N)N)/N)Cl
• SMILES: CC(=O)O.CC(=O)O.C1=CC(=CC=C1NC(=NC(=NCCCCCCN=C(N)N=C(N)NC2=CC=C(C=C2)Cl)N)N)Cl
• Canonical SMILES: CC(=O)O.CC(=O)O.C1=CC(=CC=C1NC(=NC(=NCCCCCCN=C(N)N=C(N)NC2=CC=C(C=C2)Cl)N)N)Cl
• Appearance: White or almost white crystalline powder
• Melting Point: 154.5 °C
• Description: Chlorhexidine diacetate salt is an antiseptic antibacterial agent commonly used as a disinfectant in eye drops, deodorants, creams, and others. Chlorhexidine is also used as an active ingredient in mouthwash to prevent and control dental plaque.
• Synonyms: N,N’’-Bis(4-chlorophenyl)-3,12-diimino-2,4,11,13-tetraazatetradecanediimidamide Diacetate; 1,1’-Hexamethylenebis[5-(p-chlorophenyl)-biguanide Diacetate; 1,6-Bis(p-chlorophenylbiguanido)hexane Diacetate; Arlacide A; Bactigras; Chlorasept 2000; Chlorhe
• Reference: Jones, Christopher G. /Chlorhexidine: Is It Still the Gold Standard./ Periodontology 15 (1997): 55-62.
• PubChem Compound: 9562059
• Last Modified: Nov 11 2021